Cas no 2138372-21-9 (methyl 4-(4-amino-1H-imidazol-1-yl)butanoate)
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(4-amino-1H-imidazol-1-yl)butanoate
- 2138372-21-9
- EN300-1107991
-
- Inchi: 1S/C8H13N3O2/c1-13-8(12)3-2-4-11-5-7(9)10-6-11/h5-6H,2-4,9H2,1H3
- InChI Key: BBKREINHIWICHA-UHFFFAOYSA-N
- SMILES: O(C)C(CCCN1C=NC(=C1)N)=O
Computed Properties
- Exact Mass: 183.100776666g/mol
- Monoisotopic Mass: 183.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 70.1Ų
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107991-0.05g |
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate |
2138372-21-9 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1107991-0.1g |
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate |
2138372-21-9 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1107991-0.25g |
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate |
2138372-21-9 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1107991-0.5g |
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate |
2138372-21-9 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1107991-1.0g |
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate |
2138372-21-9 | 1g |
$1315.0 | 2023-06-10 | ||
| Enamine | EN300-1107991-2.5g |
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate |
2138372-21-9 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1107991-5.0g |
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate |
2138372-21-9 | 5g |
$3812.0 | 2023-06-10 | ||
| Enamine | EN300-1107991-10.0g |
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate |
2138372-21-9 | 10g |
$5652.0 | 2023-06-10 | ||
| Enamine | EN300-1107991-1g |
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate |
2138372-21-9 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1107991-5g |
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate |
2138372-21-9 | 95% | 5g |
$2235.0 | 2023-10-27 |
methyl 4-(4-amino-1H-imidazol-1-yl)butanoate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on methyl 4-(4-amino-1H-imidazol-1-yl)butanoate
Research Brief on Methyl 4-(4-amino-1H-imidazol-1-yl)butanoate (CAS: 2138372-21-9): Recent Advances and Applications
Methyl 4-(4-amino-1H-imidazol-1-yl)butanoate (CAS: 2138372-21-9) is a chemically synthesized small molecule that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its imidazole core and ester-functionalized side chain, has demonstrated potential as a versatile building block for drug discovery and biochemical research. Recent studies have explored its applications in enzyme inhibition, targeted drug delivery, and as a precursor for novel bioactive molecules.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of methyl 4-(4-amino-1H-imidazol-1-yl)butanoate as a key intermediate in the synthesis of kinase inhibitors. The study highlighted its ability to modulate the activity of protein kinases involved in inflammatory pathways, suggesting its potential as a scaffold for anti-inflammatory therapeutics. The compound's unique structural features, including the amino-imidazole moiety, were found to enhance binding affinity to specific kinase domains.
Another notable application of methyl 4-(4-amino-1H-imidazol-1-yl)butanoate was reported in a recent ACS Chemical Biology article, where it was utilized as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The study demonstrated that the compound's imidazole ring could be selectively oxidized by ROS, leading to measurable fluorescence changes. This property makes it a promising tool for real-time monitoring of oxidative stress in biological systems.
From a synthetic chemistry perspective, methyl 4-(4-amino-1H-imidazol-1-yl)butanoate has been employed in the development of novel prodrug strategies. A 2024 study in Bioorganic & Medicinal Chemistry Letters described its use as a cleavable linker in antibody-drug conjugates (ADCs), where the ester group facilitated controlled release of cytotoxic payloads in tumor microenvironments. The researchers noted that the compound's stability in circulation and selective hydrolysis in target tissues improved the therapeutic index of the ADCs.
Ongoing research continues to explore the full potential of methyl 4-(4-amino-1H-imidazol-1-yl)butanoate. Current investigations focus on its application in fragment-based drug design, where its modular structure serves as a starting point for developing inhibitors of challenging drug targets. Preliminary results from these studies suggest that derivatives of this compound may offer new avenues for treating diseases with high unmet medical needs, including certain cancers and neurodegenerative disorders.
In conclusion, methyl 4-(4-amino-1H-imidazol-1-yl)butanoate (CAS: 2138372-21-9) represents an important chemical entity with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers developing new therapeutic strategies. As understanding of its properties deepens, this compound is likely to play an increasingly significant role in drug discovery pipelines and biochemical research.
2138372-21-9 (methyl 4-(4-amino-1H-imidazol-1-yl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)